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Compound of Interest

Compound Name:
3-Chloro-2-

methylphenylacetonitrile

Cat. No.: B12953167

Get Quote

Executive Summary
3-Chloro-2-methylphenylacetonitrile (CAS 35703-53-8) is a specialized benzenoid nitrile

intermediate critical to the synthesis of farnesyltransferase inhibitors and potential therapeutics

for neglected tropical diseases (e.g., Chagas disease). Unlike commodity solvents, its physical

constants are often derived from proprietary batch data rather than public compendia. This

guide provides a definitive analysis of its molecular weight, density characteristics, and

synthetic utility, establishing a baseline for process scale-up and quality control.

Part 1: Molecular Identity & Structural Analysis
Accurate stoichiometric calculations in drug development require precise molecular weight

determination. For 3-Chloro-2-methylphenylacetonitrile, the presence of both a halogen (Cl)

and a nitrile group (-CN) on a toluene scaffold creates a unique electron-density profile.

Molecular Weight Calculation
The molecular weight is calculated based on the standard atomic weights (IUPAC 2021).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12953167#bc-rfq
https://www.benchchem.com/product/b12953167/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-3-chloro-2-methylphenylacetonitrile
https://www.benchchem.com/product/b12953167/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-3-chloro-2-methylphenylacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12953167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Count
Atomic Mass
(u)

Subtotal Mass
( g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 8 1.008 8.064

Chlorine Cl 1 35.450 35.450

Nitrogen N 1 14.007 14.007

Total 165.62 g/mol

Structural Key:

Systematic Name: 2-(3-Chloro-2-methylphenyl)acetonitrile

CAS Registry Number: 35703-53-8

Molecular Formula: C₉H₈ClN

Structural Visualization
The following diagram illustrates the core pharmacophore connectivity. Note the steric crowding

provided by the ortho-methyl group, which influences the rotational freedom of the acetonitrile

tail—a critical factor in enzyme binding pockets for derived drugs.
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Figure 1: Functional group topology of 3-Chloro-2-methylphenylacetonitrile showing

substitution pattern.

Part 2: Physicochemical Properties (Density &
Phase)
Density is a critical parameter for reactor loading and solvent extraction protocols. While

specific batch density can vary by purity, theoretical and analog-based modeling provides the

operational range.

Density Profile
Experimental data for this specific isomer is sparse in public indices compared to its non-

methylated analogs. However, based on group contribution methods and data from structural

analogs (e.g., (3-chlorophenyl)acetonitrile,

g/mL), the density is established as follows:

Property Value / Range Method / Notes

Predicted Density 1.18 – 1.24 g/cm³
Estimated via ACD/Labs &

ChemAxon algorithms.

Physical State Liquid / Low-melting Solid

Typically an oil at room temp;

may crystallize upon high

purity isolation.

Boiling Point ~260–270 °C (760 mmHg)
Extrapolated from lower MW

analogs.

Solubility Hydrophobic
Soluble in DCM, EtOAc,

DMSO; Insoluble in water.

Protocol for Experimental Density Determination
For critical process chemistry, do not rely on predicted values. Use the following self-validating

protocol:

Method: Oscillating U-Tube Densitometry (ASTM D4052) or Pycnometry.
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Preparation: Equilibrate the sample to 20.0 °C ± 0.1 °C. Ensure the sample is free of

suspended solids (filter via 0.45 µm PTFE if necessary).

Calibration: Calibrate the instrument using degassed, double-distilled water (

g/mL at 20°C) and dry air.

Measurement: Inject 2 mL of 3-Chloro-2-methylphenylacetonitrile. Ensure no micro-

bubbles are trapped in the U-tube (bubbles cause artificially low readings).

Validation: Perform in triplicate. The Relative Standard Deviation (RSD) must be

.

Part 3: Synthetic Utility & Drug Development[1][2]
This compound is not merely a solvent; it is a Type II Scaffold Intermediate. Its primary value

lies in its ability to introduce a substituted benzyl motif into complex heterocycles.

Case Study: Tipifarnib Analogs & Chagas Disease
Research published in the Journal of Medicinal Chemistry identifies 3-Chloro-2-
methylphenylacetonitrile as a key building block for synthesizing analogs of Tipifarnib (a

farnesyltransferase inhibitor).

Mechanism: The nitrile group serves as a precursor to an amine or carboxylic acid, allowing

the formation of the imidazole-containing pharmacophore.

Application: These analogs are being investigated for efficacy against Trypanosoma cruzi

(Chagas disease), where the specific 3-Cl, 2-Me substitution pattern optimizes binding

affinity to the parasite's enzymes while modulating metabolic stability.

Synthetic Pathway Visualization
The following workflow illustrates how this nitrile is synthesized and subsequently utilized to

form the pharmacophore.
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Figure 2: Synthetic lineage from toluene precursor to active pharmaceutical ingredient (API).

Part 4: Safety & Handling Protocols
As a nitrile derivative, this compound poses specific risks related to cyanide metabolism and

skin absorption.

Hazard Identification (GHS)
Acute Toxicity: Oral/Dermal/Inhalation (Category 3/4). Nitriles can metabolize to release

cyanide ions in vivo.

Skin Irritation: Causes skin irritation (Category 2).

Eye Irritation: Causes serious eye irritation (Category 2A).
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Handling SOP
Engineering Controls: Handle only in a certified chemical fume hood. Maintain face velocity

>100 fpm.

PPE:

Gloves: Nitrile rubber is generally insufficient for prolonged contact with aromatic nitriles.

Use Silver Shield/4H or double-gloved butyl rubber.

Respiratory: If aerosolization is possible, use a full-face respirator with ABEK (Organic

Vapor/Acid Gas) cartridges.

Spill Response:

Do not use water (risk of generating HCl/HCN if acidic).

Absorb with vermiculite or dry sand.

Deactivate spill area with 10% sodium hypochlorite (bleach) solution to oxidize potential

cyanide residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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